Rapid and direct detection of attomole adenosine triphosphate (ATP) by MALDI-MS using rutile titania chips†

Analyst Pub Date: 2012-08-29 DOI: 10.1039/C2AN35754B

Abstract

We report the rutile titania-based capture of ATP and its application as a MALDI-MS target plate. This chip, when immersed in solutions containing different concentrations of ATP, can capture ATP and lead to its successful detection in MALDI-MS. We have optimized the ideal surface, showing an increased capture efficacy of the 900 °C (rutile) titania surfaces. We demonstrate the use of this chip as a target plate for direct analysis of the attached ATP using MALDI-MS, down to attomolar concentrations. This chip has a promising future for the detection of ATP in environmental samples, which may eventually be used as a pollution indicator in particular environments.

Graphical abstract: Rapid and direct detection of attomole adenosine triphosphate (ATP) by MALDI-MS using rutile titania chips
Rapid and direct detection of attomole adenosine triphosphate (ATP) by MALDI-MS using rutile titania chips†
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